Cas no 766-05-2 (Cyclohexanecarbonitrile)

Methyl cyclohexanenitrile is a chemical substance with the chemical formula c7h11n< Br>

Cyclohexanecarbonitrile structure

Cyclohexanecarbonitrile structure

Product Name:Cyclohexanecarbonitrile

CAS No:766-05-2

Molecular Formula:C₇H₁₁N

Molecular Weight:109.1689

MDL:MFCD00040444

CID:39800

PubChem ID:69834

Cyclohexanecarbonitrile Properties

Names and Identifiers

- Cyclohexanecarbonitrile
- Cyanocyclohexane
- Hexahydrobenzonitrile
- Cyclohexyl cyanide
- C7H11N
- Cyclohexanecarboxylic acid nitrile
- Cyclohexanecarboxylic acid nitrite
- cyclohexylcarbonitrile
- EINECS 212-157-4
- Hexahydrobenzonitril [German]
- tetrahydrobenzonitrile
- cyclohexane carbonitrile
- VBWIZSYFQSOUFQ-UHFFFAOYSA-N
- Hexahydrobenzonitril
- cyclohexankohlenitrile
- cyclohexane-carbonitrile
- Cyclohexanecarbonitrile, 98%
- STR07874
- NSC17557
- BCP1573
- CS-W019522
- W-104354
- EC 212-157-4
- F14026
- BCP15736
- SCHEMBL30152
- InChI=1/C7H11N/c8-6-7-4-2-1-3-5-7/h7H,1-5H
- 766-05-2
- SY104176
- Z210803886
- MFCD00040444
- FT-0624132
- NS00006704
- AM20070512
- NSC-17557
- NSC 17557
- PB47811
- EN300-25514
- AKOS000121155
- DTXSID30227400
- ALBB-031644
- DB-056093
- DTXCID90149891
- STL194152
- +Expand
- MDL： MFCD00040444
- InChIKey： VBWIZSYFQSOUFQ-UHFFFAOYSA-N
- Inchi： 1S/C7H11N/c8-6-7-4-2-1-3-5-7/h7H,1-5H2
- SMILES： N#CC1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

Exact Mass: 109.08900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 109.089
Heavy Atom Count: 8
Complexity: 103
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.1
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 23.8

Experimental Properties

LogP: 2.09028
PSA: 23.79000
Refractive Index: n20/D 1.4505(lit.)
Boiling Point: 75-76 °C/16 mmHg(lit.)
Melting Point: 11 °C (lit.)
Flash Point: Fahrenheit: 149 ° f
Celsius: 65 ° c
FEMA: 2700
Color/Form: Not determined
Solubility: Not determined
Density: 0.919 g/mL at 25 °C(lit.)

Cyclohexanecarbonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P003544-250mg	Cyclohexanecarbonitrile	766-05-2	97%	250mg		2024-04-21
A2B Chem LLC	AB45796-250mg	Cyclohexanecarbonitrile	766-05-2	97%	250mg	$4.00	2024-04-19
abcr	AB243050-5 g	Cyclohexanecarbonitrile	766-05-2		5g	€111.20	2023-04-27
Ambeed	A497810-250mg	Cyclohexanecarbonitrile	766-05-2	97%	250mg	$5.0	2024-07-24
Apollo Scientific	OR27707-1g	Cyclohexanecarbonitrile	766-05-2		1g	£10.00	2024-05-23
Chemenu	CM202164-25g	Cyclohexanecarbonitrile	766-05-2	98%	25g	$184	2021-08-04
ChemScence	CS-W019522-5g	Cyclohexanecarbonitrile	766-05-2	99.34%	5g	$44.0	2022-04-26
Crysdot LLC	CD13004806-25g	Cyclohexanecarbonitrile	766-05-2	98%	25g	$189	2024-07-18
Enamine	EN300-25514-0.05g	cyclohexanecarbonitrile	766-05-2	95%	0.05g	$19.0	2024-06-19
eNovation Chemicals LLC	D747297-25g	Cyclohexanecarbonitrile	766-05-2	97%	25g	$225	2022-05-25

Cyclohexanecarbonitrile Synthesis

Cyclohexanecarbonitrile Suppliers

Jiangsu Xinsu New Materials Co., Ltd

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(CAS:766-05-2)

Order Number:SFD1217

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Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Wednesday, 11 December 2024 17:02

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Cyclohexanecarbonitrile Related Literature

1. Enhancement of the spectral selectivity of complex samples by measuring them in a frozen state at low temperatures in order to improve accuracy for quantitative analysis. Part II. Determination of viscosity for lube base oils using Raman spectroscopy†

Mooeung Kim,Hoeil Chung Analyst, 2013,138, 1515-1522
2. Synthesis, structure, fluorescence and electrochemical properties of a new Zn(ii)–organic framework constructed by a tricarboxylic acid ligand†

Yan Wang,Yuan-Chun He,Fang-Hua Zhao,Kunlei Zhu,Jie Li,Wei-Qiu Kan,Zhihong Jing New J. Chem., 2019,43, 13635-13641
3. A new method for detecting decomposition products in anaesthetic chloroform

Analyst, 1931,56, 706-710
4. A synergistic vertical graphene skeleton and S–C shell to construct high-performance TiNb2O7-based core/shell arrays†

Shenghui Shen,Weihao Guo,Dong Xie,Yadong Wang,Shengjue Deng,Yu Zhong,Xiuli Wang,Xinhui Xia,Jiangping Tu J. Mater. Chem. A, 2018,6, 20195-20204
5. Inversion kinetics of some E/Z 3-(benzylidene)-2-oxo-indoline derivatives and their in silico CDK2 docking studies†‡

Hany S. Mansour,Hend A. A. Abd El-wahab,Ahmed M. Ali,Tarek Aboul-Fadl RSC Adv., 2021,11, 7839-7850
6. The photometric determination of phosphorus in low-alloy steels

Analyst, 1950,75, 321-335
7. Front cover

Lab Chip, 2018,18, 1663-1663
8. Facile synthesis of nickel hydroxide–graphene nanocomposites for insulin detection with enhanced electro-oxidation properties

Yuqing Lin,Lianglu Hu,Linbo Li,Keqing Wang RSC Adv., 2014,4, 46208-46213
9. Efficient solvent-free cationization of alkylpolyglycoside based surfactant compositions using natural glycine betaine†

H. Rolland,J. Guilbot Green Chem., 2016,18, 1664-1673
10. Timescales of water transport in viscous aerosol: measurements on sub-micron particles and dependence on conditioning history

Jessica W. Lu,Andrew M. J. Rickards,Jim S. Walker,Kerry J. Knox,Rachael E. H. Miles,Jonathan P. Reid Phys. Chem. Chem. Phys., 2014,16, 9819-9830

Related Categories

Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

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